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Compound of Interest

Compound Name: 5,5-Dimethylnonane

CAS No.: 6414-96-6

Cat. No.: B14734578

Get Quote

Boiling Point Battle: n-Undecane vs. the
Branched 5,5-Dimethylnonane
In the world of aliphatic hydrocarbons, molecular structure plays a defining role in dictating

physical properties. This guide provides a comparative analysis of the boiling points of two C11

isomers: the linear n-undecane and the branched 5,5-dimethylnonane. For researchers and

professionals in drug development and chemical synthesis, understanding these differences is

crucial for processes such as purification, solvent selection, and reaction condition optimization.

Executive Summary of Physicochemical Properties
The boiling point is a critical physical constant that reflects the strength of intermolecular forces.

In the case of nonpolar alkanes like n-undecane and 5,5-dimethylnonane, these forces are

primarily London dispersion forces. As the data below indicates, the linear structure of n-

undecane allows for stronger intermolecular attractions compared to its branched isomer,

resulting in a significantly higher boiling point.
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Property n-Undecane 5,5-Dimethylnonane

Molecular Formula C₁₁H₂₄ C₁₁H₂₄

Molecular Weight 156.31 g/mol 156.31 g/mol

Boiling Point 196 °C[1][2] 178.9 °C (Predicted)

Structure Straight-chain alkane Branched-chain alkane

The Decisive Factor: Molecular Structure and
Intermolecular Forces
The nearly 17-degree difference in boiling points between n-undecane and 5,5-
dimethylnonane can be attributed to their distinct molecular geometries.

n-Undecane, with its linear "straight-chain" structure, allows for a larger surface area for

intermolecular contact. This proximity between molecules maximizes the effect of London

dispersion forces, the transient dipole-induced dipole attractions that hold the molecules

together in the liquid phase. More energy, in the form of heat, is required to overcome these

stronger forces and allow the molecules to escape into the vapor phase.

5,5-Dimethylnonane, on the other hand, is a branched-chain alkane. The two methyl groups

attached to the central carbon atom create a more compact, somewhat spherical shape. This

branching hinders the close packing of molecules, reducing the effective surface area for

intermolecular interactions.[3] Consequently, the London dispersion forces are weaker, and

less energy is needed to reach the boiling point.
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Influence of Molecular Structure on Boiling Point

n-Undecane 5,5-Dimethylnonane

Linear Structure

Large Surface Area

Stronger van der Waals Forces

Higher Boiling Point (196 °C)

Branched Structure

Small Surface Area

Weaker van der Waals Forces

Lower Boiling Point (~179 °C)

Click to download full resolution via product page

Molecular structure's effect on boiling point.

Experimental Determination of Boiling Point
The boiling points of liquid alkanes can be experimentally determined using standard laboratory

procedures. A widely accepted method is distillation, as outlined in ASTM D1078.

Experimental Protocol: Distillation Range of Volatile
Organic Liquids (Based on ASTM D1078)
This test method is designed to determine the distillation range of liquids that are chemically

stable during the process and boil between 30 and 350 °C.[4][5][6]
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1. Apparatus:

Distillation flask

Condenser

Graduated receiving cylinder

Calibrated thermometer or temperature sensor

Heat source (e.g., heating mantle)

2. Procedure:

A 100 mL sample of the alkane is measured into the distillation flask.

The flask is connected to the condenser and the thermometer is positioned so that the top of

the bulb is level with the bottom of the side arm of the flask.

The sample is heated at a controlled rate.

The temperature at which the first drop of distillate falls from the condenser is recorded as

the initial boiling point.

Heating is continued, and the temperature is recorded as the volume of distillate in the

receiving cylinder increases.

The final boiling point is the maximum temperature observed during the distillation.

The barometric pressure is recorded to correct the observed boiling point to standard

pressure.

3. Data Analysis: The observed boiling point is corrected for any deviation from standard

atmospheric pressure (760 mmHg). The distillation range, from the initial to the final boiling

point, provides an indication of the purity of the substance. For a pure compound, this range

should be narrow.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14734578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This detailed comparison underscores the fundamental principle that even with the same

molecular formula, subtle changes in molecular architecture can lead to significant differences

in the physical properties of organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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